Cas no 1578-88-7 (1H-Indazole-3-methanol, 1-methyl-, acetate (ester))

1H-Indazole-3-methanol, 1-methyl-, acetate (ester) structure
1578-88-7 structure
Product Name:1H-Indazole-3-methanol, 1-methyl-, acetate (ester)
CAS No:1578-88-7
MF:C11H12N2O2
MW:204.225182533264
CID:1335433
PubChem ID:24971644
Update Time:2025-04-20

1H-Indazole-3-methanol, 1-methyl-, acetate (ester) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-methanol, 1-methyl-, acetate (ester)
    • 1-methyl-3-acetoxymethylindazole
    • (1-methylindazol-3-yl)methyl acetate
    • 1578-88-7
    • 1h-indazole-3-methanol,1-methyl-,acetate(ester)
    • (1-methyl-1H-indazol-3-yl)methyl acetate
    • Inchi: 1S/C11H12N2O2/c1-8(14)15-7-10-9-5-3-4-6-11(9)13(2)12-10/h3-6H,7H2,1-2H3
    • InChI Key: CSZWBFOIKQUSIA-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC1C2C=CC=CC=2N(C)N=1

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 44.12
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